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Compound of Interest

Compound Name: Org-24598

Cat. No.: B1662365 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for the

proper disposal of Org-24598, a potent and selective inhibitor of the glial glycine transporter

GlyT1b.[1] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Org-
24598 is not publicly available, this document synthesizes general chemical waste

management principles with the known properties of the compound to offer a comprehensive

operational plan.

Key Properties of Org-24598
Understanding the physicochemical properties of Org-24598 is the first step toward safe

handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 367.36 g/mol [1]

Formula C₁₉H₂₀F₃NO₃ [1]

Appearance White to off-white solid

Purity ≥98% (HPLC) [1]

Solubility
Soluble to 100 mM in DMSO.

Greater than 2 mg/mL in H₂O.

Storage Temperature +4°C or 2-8°C [1]

Storage Class 11 - Combustible Solids

CAS Number 372198-97-5 [1]

Step-by-Step Disposal Protocol for Org-24598
This protocol outlines the recommended steps for the safe disposal of Org-24598 waste,

including unused compounds, contaminated materials, and empty containers.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle Org-24598 in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-

resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Org-24598 powder and any grossly contaminated items (e.g.,

weighing paper, pipette tips) in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene -

HDPE) and have a tightly fitting lid.[2]
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Label the container as "Hazardous Waste" and clearly identify the contents, including the

full chemical name ("Org-24598" and its chemical formula) and the approximate quantity.

Liquid Waste (Solutions):

If Org-24598 is dissolved in a solvent (e.g., DMSO), collect the waste in a designated

container for halogenated or non-halogenated solvent waste, depending on the solvent

used.

Do not mix incompatible waste streams. For instance, acidic or basic solutions should be

collected separately.[2][3]

Ensure the liquid waste container is properly labeled with the chemical names of all

components and their approximate concentrations.[2]

Do not overfill liquid waste containers; leave adequate headspace for expansion.[2]

Contaminated Labware and Sharps:

Disposable labware (e.g., centrifuge tubes, serological pipettes) that has come into

contact with Org-24598 should be disposed of as solid hazardous waste.

Any sharps (e.g., needles, razor blades) must be placed in a designated sharps container.

[3]

3. Disposal of Empty Containers:

As a precautionary measure, it is recommended to triple-rinse empty Org-24598 containers

with a suitable solvent (e.g., the solvent used for solubilization, or another appropriate

solvent).

Collect the rinsate as hazardous liquid waste.

After rinsing, deface the original label on the container to prevent accidental reuse for other

purposes.[2] The rinsed, defaced container can then typically be disposed of in the regular

laboratory glass or plastic recycling, in accordance with institutional guidelines.

4. Storage of Waste:
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Store all hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure containers are kept closed at all times, except when adding waste.[2]

5. Final Disposal:

Arrange for the collection of all hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Org-24598.
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Caption: Workflow for the safe disposal of Org-24598 waste.
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By adhering to these procedures, laboratory personnel can effectively manage the disposal of

Org-24598, minimizing risks to themselves and the environment, thereby fostering a culture of

safety and responsibility. Always consult your institution's specific chemical hygiene plan and

EHS office for guidance tailored to your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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